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Compound of Interest

Compound Name: 2-Bromo-6-fluorophenol

Cat. No.: B1273061

Essential Safety and Handling Guide for 2-
Bromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2-Bromo-6-fluorophenol (CAS No: 2040-89-3). Adherence to these procedures is vital for
ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-6-fluorophenol is a hazardous substance that requires careful handling. The primary
hazards are summarized below.[1][2][3]

Hazard Summary Table
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Hazard Statement GHS Classification Signal Word

) Acute Toxicity, Oral (Category ]
H302: Harmful if swallowed 2 Warning
H315: Causes skin irritation Skin Irritation (Category 2) Warning
H319: Causes serious eye Serious Eye Irritation ]
o Warning
irritation (Category 2A)

) Specific Target Organ Toxicity
H335: May cause respiratory ) ]
— Single Exposure (Category Warning

irritation

3), Respiratory Tract Irritation

Recommended Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE is mandatory when handling 2-Bromo-6-

fluorophenol.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles and

a face shield

Protects against splashes and

airborne particles.

Hand Protection

Butyl rubber or neoprene
gloves. Double gloving with
nitrile gloves may be
acceptable for incidental
contact with dilute solutions,
but gloves must be changed

immediately upon contact.

Provides a barrier against skin
contact. Phenol and its
derivatives can penetrate

many common glove materials.

Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemically
impervious apron is
recommended for tasks with a

higher splash risk.

Protects the skin from

accidental contact.

Footwear

Closed-toe shoes

Prevents exposure from spills.

Respiratory Protection

All handling of the solid form
must be conducted in a
certified chemical fume hood to

avoid inhalation of the powder.

Minimizes the risk of

respiratory tract irritation.

Step-by-Step Operational Procedures

The following protocols provide a systematic approach to handling 2-Bromo-6-fluorophenol

from receipt to use.

Experimental Workflow for Handling 2-Bromo-6-fluorophenol
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Workflow for Handling 2-Bromo-6-fluorophenol

Preparation

Review SDS and SOPs

,

Don appropriate PPE

Y

Prepare designated work area in fume hood

Handling

Weighing

,

Dissolution

Post-Handling

Decontaminate work surfaces and equipment

,

Segregate and label waste

,

Dispose of waste through EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-6-fluorophenol.
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Methodology for Weighing 2-Bromo-6-fluorophenol:

Preparation: Designate a specific area within a chemical fume hood for handling the
compound. Ensure the balance is clean and functioning correctly.

Tare Container: Place a clean, dry, and sealable container (e.g., a vial with a screw cap) on
the balance and tare it.

Transfer: Move the tared container into the chemical fume hood. Carefully transfer the
desired amount of 2-Bromo-6-fluorophenol powder into the container using a clean
spatula. Keep the stock container closed as much as possible.

Re-weigh: Securely close the container with the powder and move it back to the balance to
obtain the final weight.

Documentation: Record the weight and other relevant details in your laboratory notebook.
Methodology for Dissolving 2-Bromo-6-fluorophenol:

e Solvent Selection: While specific quantitative solubility data is not readily available, 2-
Bromo-6-fluorophenol is predicted to have good solubility in polar aprotic solvents (e.g.,
DMSO, acetone) and alcohols (e.g., methanol, ethanol), and moderate solubility in non-polar
hydrocarbon solvents. It is recommended to start with a small amount of the compound to
test its solubility in the chosen solvent.

Procedure:
o Conduct the dissolution process within a chemical fume hood.

o Add the desired solvent to the pre-weighed 2-Bromo-6-fluorophenol in the sealable
container.

o If necessary, gently agitate or stir the mixture to facilitate dissolution. Avoid heating unless
the reaction protocol specifically requires it and appropriate safety measures are in place.

Disposal Plan
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Proper disposal of 2-Bromo-6-fluorophenol and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Pathway

Disposal Pathway for 2-Bromo-6-fluorophenol Waste

Waste Generation

Contaminated Solids
(gloves, weigh boats, paper towels)

l / Collection & Labeling JL

Collect in a designated, sealed container for halogenated solid waste. Collect in a designated, sealed, and compatible container for halogenated liquid waste.

Label all waste containers with: /

'Hazardous Waste'
'Halogenated Organic Waste'
'2-Bromo-6-fluorophenol’

Expired/Unwanted Solid Chemical Unused Solutions & Rinsates

Final I#?sposal

Arrange for pickup by the institution's Environmental Health and Safety (EHS) department.

Y

Final disposal via high-temperature incineration by a licensed facility.

Click to download full resolution via product page

Caption: Disposal workflow for 2-Bromo-6-fluorophenol waste.
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Disposal Protocol:

e Segregation: Do NOT mix 2-Bromo-6-fluorophenol waste with non-halogenated, acidic,
basic, or oxidizing waste streams.[4]

e Solid Waste:

o Collect all contaminated solid materials, such as gloves, weigh boats, and paper towels, in
a designated, leak-proof container for halogenated solid waste.

o For small spills, absorb the material with an inert absorbent like vermiculite or sand and
collect it as halogenated solid waste.

e Liquid Waste:

o Collect all solutions containing 2-Bromo-6-fluorophenol and solvent rinsates in a
designated, compatible, and sealed container for halogenated liquid waste. Plastic
containers are often preferred.[4]

o Labeling: Clearly label all waste containers with "Hazardous Waste," "Halogenated Organic
Waste," and the full chemical name "2-Bromo-6-fluorophenol."[4]

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Disposal: Arrange for the disposal of all 2-Bromo-6-fluorophenol waste through your
institution's Environmental Health and Safety (EHS) department. The recommended disposal
method is incineration by a licensed professional waste disposal company.[4] Under no
circumstances should this chemical be disposed of down the drain.[4]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Emergency Response Plan
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Emergency Situation Immediate Action

Immediately remove all contaminated clothing.

For small exposures, wipe the affected area

repeatedly with polyethylene glycol (PEG) 300
) or 400. If PEG is unavailable, wash the area

Skin Contact ) ,

with copious amounts of soap and water for at

least 15 minutes. For large exposures, use an

emergency safety shower for at least 15

minutes. Seek immediate medical attention.[5]

Immediately flush eyes with copious amounts of

water for at least 15 minutes using an eyewash
Eye Contact station, holding the eyelids open. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.

Move the affected person to fresh air. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Small Spill (in fume hood): Wearing appropriate
PPE, cover the spill with an inert absorbent
material. Carefully collect the absorbed material
into a sealed container for halogenated waste.
Decontaminate the spill area with a suitable
Spill solvent (e.g., isopropanol or ethanol) and collect
the cleaning materials as hazardous waste.[6][7]
Large Spill (or any spill outside a fume hood):
Evacuate the immediate area and alert others.
Contact your institution's EHS department for

assistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1273061?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.cn/CN/zh/product/synthonixcorporation/sy3h315b0e47?context=bbe
https://fluorochem.co.uk/product/F093017/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-fluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-fluorophenol
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_4_fluorophenol_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.wwu.edu/files/2022-05/Phenol_0.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_Bromo_6_nitroterephthalic_Acid.pdf
https://www.benchchem.com/product/b1273061#personal-protective-equipment-for-handling-2-bromo-6-fluorophenol
https://www.benchchem.com/product/b1273061#personal-protective-equipment-for-handling-2-bromo-6-fluorophenol
https://www.benchchem.com/product/b1273061#personal-protective-equipment-for-handling-2-bromo-6-fluorophenol
https://www.benchchem.com/product/b1273061#personal-protective-equipment-for-handling-2-bromo-6-fluorophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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